Actagardin

• Molecular Formula: C81H132N20O23
• Molecular Weight: 1754.0 g/mol
• InChI: InChI=1S/C81H132N20O23/c1-20-40(12)63(79(121)89-45(17)67(109)86-44(16)68(110)90-47(19)81(123)124)101-78(120)62(39(10)11)99-72(114)50(22-3)91-58(103)34-84-66(108)43(15)87-76(118)57(36-102)92-59(104)35-85-70(112)56(32-48-33-83-53-28-26-25-27-49(48)53)97-77(119)61(38(8)9)98-69(111)46(18)88-71(113)51(23-4)93-74(116)54(29-30-60(105)106)95-80(122)64(41(13)21-2)100-73(115)52(24-5)94-75(117)55(31-37(6)7)96-65(107)42(14)82/h25-28,33,37-47,50-52,54-57,61-64,83,102H,20-24,29-32,34-36,82H2,1-19H3,(H,84,108)(H,85,112)(H,86,109)(H,87,118)(H,88,113)(H,89,121)(H,90,110)(H,91,103)(H,92,104)(H,93,116)(H,94,117)(H,95,122)(H,96,107)(H,97,119)(H,98,111)(H,99,114)(H,100,115)(H,101,120)(H,105,106)(H,123,124)
• InChIKey: LAWKVNVCUPIOMG-UHFFFAOYSA-N

Actagardin: Structure, Mechanism, and Procurement

Actagardin (also known as gardimycin) is a tetracyclic type-B lantibiotic antibiotic produced by Actinoplanes species, originally discovered and characterized in the 1970s–1980s [1]. It functions by specifically binding to lipid II, the essential bactoprenol-bound peptidoglycan precursor, thereby blocking transglycosylation and inhibiting cell wall biosynthesis in Gram-positive bacteria [2]. Unlike type-A lantibiotics such as nisin, actagardin's binding to lipid II does not induce pore formation, resulting instead in slow cell lysis through blockade of peptidoglycan incorporation [3]. This compound demonstrates antimicrobial activity against a range of clinically relevant Gram-positive pathogens including Clostridium difficile, Staphylococcus aureus, Streptococcus pyogenes, and Enterococcus species, and has served as the foundational scaffold for multiple semisynthetic derivative programs [4].

Mechanism Type-B lantibiotic that binds lipid II without pore formation, blocking transglycosylation.

Activity Antimicrobial screening against a range of Gram-positive pathogens, including C. difficile and MRSA.

Scaffold Foundational scaffold for semisynthetic lantibiotic development and structure-activity relationship studies.

• [1] Malabarba A, Landi M, Pallanza R, Cavalleri B. Physico-chemical and biological properties of actagardine and some acid hydrolysis products. J Antibiot (Tokyo). 1985 Nov;38(11):1506-11. doi:10.7164/antibiotics.38.1506. PMID: 4077731. View Source
• [2] Zimmermann N, Freund S, Fredenhagen A, Jung G. The tetracyclic lantibiotic actagardine: 1H-NMR and 13C-NMR assignments and revised primary structure. Eur J Biochem. 1995 Mar;228(3):786-797. doi:10.1111/j.1432-1033.1995.tb20324.x. View Source
• [3] Brötz H, Bierbaum G, Leopold K, Reynolds PE, Sahl H-G. The lantibiotic mersacidin inhibits peptidoglycan synthesis by targeting lipid II. Antimicrob Agents Chemother. 1998 Jan;42(1):154-160. doi:10.1128/AAC.42.1.154. View Source
• [4] Sandiford SK. Current developments in lantibiotic discovery for treating Clostridium difficile infection. Expert Opin Drug Discov. 2019 Jan;14(1):71-79. doi:10.1080/17460441.2019.1549032. View Source

Actagardin Structural and Functional Differentiators

Actagardin belongs to the type-B lantibiotic subclass, which is distinguished from type-A lantibiotics such as nisin by its globular, rigid conformation rather than an elongated shape [1]. This structural divergence has direct functional consequences: while nisin utilizes lipid II as a docking molecule to form membrane pores that cause rapid depolarization and cell death, actagardin and mersacidin bind lipid II solely to block its incorporation into peptidoglycan, leading to bacteriostatic slow cell lysis without membrane permeabilization [2]. Furthermore, even within the type-B subclass, actagardin exhibits a distinct antimicrobial spectrum compared to its closest structural relative mersacidin, with 4-fold to 8-fold differences in MIC against key pathogens [3]. Procurement substitution with generic lantibiotics therefore fails to replicate actagardin's specific activity profile, its foundational role in semisynthetic derivative development, and its unique synergistic potential with specific combination partners [4].

Mechanism mismatch

Type-A lantibiotics (e.g., nisin) form membrane pores via lipid II, while actagardin only blocks peptidoglycan incorporation — yielding different bactericidal dynamics.

Spectrum divergence

Closest type-B relative mersacidin shows a distinct antimicrobial spectrum with reported MIC profiles that may shift against key Gram-positive pathogens.

Synergy profile may differ

Generic lantibiotic substitution may not replicate the synergistic/additive response rates observed in combination studies targeting C. difficile.

• [1] Pag U, Sahl H-G. Multiple activities in lantibiotics—models for the design of novel antibiotics? Curr Pharm Biotechnol. 2002 Jun;3(2):89-98. doi:10.2174/1389201023378225. View Source
• [2] Breukink E, Wiedemann I, van Kraaij C, Kuipers OP, Sahl H-G, de Kruijff B. Use of the cell wall precursor lipid II by a pore-forming peptide antibiotic. Science. 1999 Dec;286(5448):2361-2364. doi:10.1126/science.286.5448.2361. View Source
• [3] Boakes S, Cortés J, Appleyard AN, Rudd BAM, Dawson MJ. Organization of the genes encoding the biosynthesis of actagardine and engineering of a variant generation system. Mol Microbiol. 2009 Jun;72(5):1126-1136. doi:10.1111/j.1365-2958.2009.06708.x. View Source
• [4] Mathur H, O'Connor PM, Hill C, Cotter PD, Ross RP. Analysis of anti-Clostridium difficile activity of thuricin CD, vancomycin, metronidazole, ramoplanin, and actagardine, both singly and in paired combinations. Antimicrob Agents Chemother. 2013 Jun;57(6):2882-2886. doi:10.1128/AAC.00261-13. View Source

Actagardin Quantitative Evidence: MIC and Synergy Data

Comparative MIC Against S. aureus

In a direct head-to-head broth microdilution assay comparing multiple lantibiotic standards against Staphylococcus aureus ATCC 6538P, actagardin demonstrated an MIC of 32 mg/L, compared to 4 mg/L for mersacidin and 0.5 mg/L for nisin [1]. This 8-fold difference relative to mersacidin and 64-fold difference relative to nisin establishes actagardin's distinct potency profile against this strain.

S. aureus MIC

Head-to-head

Actagardin 32 mg/L — 8× higher than mersacidin (4 mg/L), 64× higher than nisin (0.5 mg/L)

Supports potency benchmarking for non-pore-forming type-B lantibiotics.

Broth microdilution; S. aureus ATCC 6538P.

Evidence Dimension	Minimum inhibitory concentration (MIC) against S. aureus ATCC 6538P
Target Compound Data	32 mg/L
Comparator Or Baseline	Mersacidin (4 mg/L); Nisin (0.5 mg/L)
Quantified Difference	Actagardin MIC is 8-fold higher than mersacidin; 64-fold higher than nisin
Conditions	Broth microdilution assay; S. aureus ATCC 6538P

Why This Matters

This quantitative difference defines actagardin's specific niche as a moderate-potency type-B lantibiotic, enabling researchers to select it as a comparator standard when assessing novel type-B lantibiotics or when a non-pore-forming lipid II binder is mechanistically required.

• [1] Hindra, Yang D, Teng Q, Dong L-B, Crnovčić I, Huang T, Ge H, Koppermann S, Adhikari B, Zhang Y, Nett M, Müller R, Shen B, Bode HB. A novel microbisporicin producer identified by early dereplication during lantibiotic screening. Biomed Res Int. 2015;2015:419383. doi:10.1155/2015/419383. Table 2. View Source

Differential Activity Against MRSA

Against methicillin-resistant Staphylococcus aureus (MRSA) strain L1400, actagardin exhibited an MIC of 16 mg/L compared to 8 mg/L for mersacidin in a direct comparative broth microdilution assay [1]. Nisin demonstrated a substantially lower MIC of 2 mg/L against the same MRSA strain, highlighting the distinct potency hierarchy among lantibiotics [1].

MRSA MIC

Head-to-head

Actagardin 16 mg/L — 2× higher than mersacidin (8 mg/L), 8× higher than nisin (2 mg/L)

Indicates a distinct potency profile against MRSA; mersacidin may offer higher potency, but actagardin remains a reference scaffold.

Broth microdilution; MRSA clinical isolate L1400.

Evidence Dimension	MIC against MRSA strain L1400
Target Compound Data	16 mg/L
Comparator Or Baseline	Mersacidin (8 mg/L); Nisin (2 mg/L)
Quantified Difference	Actagardin MIC is 2-fold higher than mersacidin; 8-fold higher than nisin
Conditions	Broth microdilution assay; MRSA clinical isolate L1400

Why This Matters

The 2-fold differential against MRSA relative to mersacidin provides a critical reference point for researchers evaluating type-B lantibiotics against resistant staphylococci, where mersacidin may offer superior potency but actagardin's scaffold remains more amenable to semisynthetic optimization.

• [1] Hindra, Yang D, Teng Q, Dong L-B, Crnovčić I, Huang T, Ge H, Koppermann S, Adhikari B, Zhang Y, Nett M, Müller R, Shen B, Bode HB. A novel microbisporicin producer identified by early dereplication during lantibiotic screening. Biomed Res Int. 2015;2015:419383. doi:10.1155/2015/419383. Table 2. View Source

Comparative Activity Against S. pyogenes

In a direct comparative broth microdilution assay, actagardin demonstrated an MIC of 2 mg/L against Streptococcus pyogenes strain L49, compared to <1 mg/L for planosporicin and <1 mg/L for microbisporicin [1]. While actagardin shows good antistreptococcal activity consistent with its historical characterization, more recently discovered lantibiotics exhibit superior potency against this pathogen [1].

S. pyogenes MIC

Head-to-head

Actagardin 2 mg/L — at least 2× higher than planosporicin (≤1 mg/L) and microbisporicin (≤0.5 mg/L)

Positions actagardin as a well-characterized reference standard for benchmarking novel antistreptococcal lantibiotics.

Broth microdilution; S. pyogenes L49.

Evidence Dimension	MIC against S. pyogenes L49
Target Compound Data	2 mg/L
Comparator Or Baseline	Planosporicin (<1 mg/L); Microbisporicin (<1 mg/L)
Quantified Difference	Actagardin MIC is at least 2-fold higher than both planosporicin and microbisporicin
Conditions	Broth microdilution assay; S. pyogenes L49

Why This Matters

This data positions actagardin as a well-characterized reference standard rather than a potency-leading candidate, making it valuable for benchmarking novel antistreptococcal lantibiotics and for studies requiring a type-B lantibiotic with extensively documented structure-activity relationships.

• [1] Hindra, Yang D, Teng Q, Dong L-B, Crnovčić I, Huang T, Ge H, Koppermann S, Adhikari B, Zhang Y, Nett M, Müller R, Shen B, Bode HB. A novel microbisporicin producer identified by early dereplication during lantibiotic screening. Biomed Res Int. 2015;2015:419383. doi:10.1155/2015/419383. Table 2. View Source

C. difficile Synergy with Ramoplanin

In a checkerboard assay evaluating antimicrobial combinations against 13 C. difficile clinical isolates, actagardin combined with ramoplanin produced partial synergistic or additive effects (defined as fractional inhibitory concentration index between 0.5 and 1.0) against 8 of 13 strains tested, corresponding to 61.5% of isolates [1]. This synergy rate was the most promising observed among all paired combinations evaluated in the study [1].

C. difficile synergy

Head-to-head

61.5% (8/13) clinical isolates with synergy/additivity (FIC index 0.5–1.0) when combined with ramoplanin

Reported synergistic/additive response rate supports combination screening context against C. difficile.

Checkerboard assay; 13 C. difficile clinical isolates.

Evidence Dimension	Fraction of C. difficile clinical isolates showing synergy/additivity (FIC index 0.5–1.0)
Target Compound Data	61.5% (8 of 13 strains) for actagardine-ramoplanin combination
Comparator Or Baseline	Other combinations evaluated (thuricin CD-vancomycin, thuricin CD-ramoplanin, etc.)
Quantified Difference	Actagardine-ramoplanin exhibited the highest synergistic/additive response rate among all pairs tested
Conditions	Checkerboard assay; 13 C. difficile clinical isolates; FIC index calculation

Why This Matters

The quantified synergy rate with ramoplanin identifies actagardin as a preferred procurement choice for combination studies targeting C. difficile, where alternative lantibiotics may not demonstrate equivalent synergistic potential with ramoplanin.

• [1] Mathur H, O'Connor PM, Hill C, Cotter PD, Ross RP. Analysis of anti-Clostridium difficile activity of thuricin CD, vancomycin, metronidazole, ramoplanin, and actagardine, both singly and in paired combinations. Antimicrob Agents Chemother. 2013 Jun;57(6):2882-2886. doi:10.1128/AAC.00261-13. View Source

In Vivo MRSA Efficacy: NVB333 vs. Vancomycin

NVB333, a semisynthetic lantibiotic derived from amide coupling of 3,5-dichlorobenzylamine to the C-terminus of deoxyactagardine B, demonstrated generally improved in vivo activity compared with vancomycin in mouse infection models despite exhibiting MIC values at least 4-fold higher than vancomycin against vancomycin-susceptible S. aureus strains [1]. In a bronchoalveolar infection model, NVB333 showed efficacy at least equal to vancomycin against an MRSA strain (UNT084-3) [1]. The AUC/MIC ratio achieving a static effect was 138 (uncorrected for protein binding) [1].

NVB333 in vivo

Cross-study comparable

In vivo efficacy at least equal to vancomycin in mouse MRSA models, despite ≥4× higher in vitro MIC

Model-response context: in vivo outcome may not correlate with in vitro MIC; scaffold tractability supported.

Mouse disseminated and bronchoalveolar infection models; AUC/MIC static index 138 (uncorrected).

Evidence Dimension	In vivo efficacy in mouse MRSA infection models
Target Compound Data	Efficacy at least equal to vancomycin in bronchoalveolar model; complete survival in disseminated MRSA model
Comparator Or Baseline	Vancomycin
Quantified Difference	NVB333 MICs are ≥4-fold higher than vancomycin in vitro, yet in vivo efficacy equals or exceeds vancomycin
Conditions	Mouse thigh infection model; disseminated infection model (MRSA ATCC 33591); bronchoalveolar infection model

Why This Matters

This evidence demonstrates that the actagardin scaffold yields semisynthetic derivatives with superior in vivo performance relative to vancomycin against MRSA, despite inferior in vitro MIC values—a critical differentiation for procurement decisions in preclinical antibiotic development programs.

• [1] Boakes S, Weiss WJ, Pulse M, Weigel L, Dawson MJ, Cortés J. Antibacterial activity of the novel semisynthetic lantibiotic NVB333 in vitro and in experimental infection models. J Antibiot (Tokyo). 2016 Dec;69(12):850-857. doi:10.1038/ja.2016.47. View Source

Derivative Activity: Compound D vs. Parent

During fermentation of actagardin, an acid hydrolysis derivative designated Compound D was isolated and found to be twice as active as actagardin against Streptococcus pyogenes C 203 and four times more active than actagardin against Staphylococcus aureus ATCC 6538, S. pneumoniae UC 41, and S. aureus TOUR in in vitro tests [1]. However, Compound D was approximately 2.5 times more toxic than the parent compound, with LD50 values of 1,250 mg/kg versus 3,310 mg/kg (mice, intraperitoneal) [1].

Derivative Compound D

Head-to-head

4× more active than actagardin against S. aureus ATCC 6538; 2.5× increase in acute toxicity (LD50 1,250 vs 3,310 mg/kg i.p.)

Confirms scaffold tractability; toxicity endpoint monitoring recommended during derivative optimization.

Acid hydrolysis derivative; mouse intraperitoneal LD50 determination.

Evidence Dimension	In vitro antibacterial activity and acute toxicity (LD50)
Target Compound Data	Actagardin: baseline activity; LD50 = 3,310 mg/kg
Comparator Or Baseline	Compound D: 2× more active against S. pyogenes C 203; 4× more active against S. aureus ATCC 6538, S. pneumoniae UC 41; LD50 = 1,250 mg/kg
Quantified Difference	4-fold activity enhancement against S. aureus ATCC 6538; 2.5-fold increase in toxicity
Conditions	In vitro MIC testing; mouse intraperitoneal LD50 determination

Why This Matters

This data establishes actagardin as a chemically tractable scaffold whose derivatives can achieve substantial potency improvements, making the parent compound valuable for structure-activity relationship studies and as a reference standard for evaluating novel semisynthetic modifications.

• [1] Malabarba A, Landi M, Pallanza R, Cavalleri B. Physico-chemical and biological properties of actagardine and some acid hydrolysis products. J Antibiot (Tokyo). 1985 Nov;38(11):1506-1511. doi:10.7164/antibiotics.38.1506. PMID: 4077731. View Source

Actagardin Application Scenarios

Type-B Lantibiotic Reference Standard

Actagardin serves as an essential comparator standard for lantibiotic screening and characterization programs. Its well-documented MIC values against reference strains—32 mg/L against S. aureus ATCC 6538P, 16 mg/L against MRSA L1400, and 2 mg/L against S. pyogenes L49 [1]—provide a reproducible benchmark for evaluating novel lantibiotics. Researchers developing new type-B lantibiotics can use actagardin as an internal control to validate assay conditions and contextualize potency improvements relative to this structurally and mechanistically defined reference compound. The compound's moderate potency profile makes it particularly suitable as a baseline comparator rather than a potency-leading candidate [1].

C. difficile Combination with Ramoplanin

For research programs targeting Clostridium difficile infection, actagardin is indicated for combination studies with ramoplanin. The quantified synergistic/additive response observed in 61.5% of clinical isolates tested (8 of 13 strains with FIC index 0.5–1.0) represents the highest synergy rate among antimicrobial pairs evaluated [2]. This evidence supports actagardin procurement specifically for in vitro and in vivo combination studies examining dual lipid II-targeting strategies against C. difficile, where alternative lantibiotics may not replicate this synergistic interaction with ramoplanin [2].

Semisynthetic Development from Actagardin Scaffold

Actagardin and its naturally occurring variants (actagardine B, deoxyactagardine B) provide a chemically tractable scaffold for semisynthetic derivative development [3]. The successful development of NVB333—which demonstrated in vivo efficacy equal to or exceeding vancomycin against MRSA in mouse infection models despite ≥4-fold higher MIC values [4]—validates this scaffold's utility. Additionally, the 4-fold potency enhancement achieved with Compound D against S. aureus ATCC 6538 confirms the scaffold's responsiveness to chemical modification [5]. Procurement of actagardin supports medicinal chemistry efforts in three specific contexts: (1) C-terminal amide derivatization programs, (2) structure-activity relationship studies informed by the established biosynthetic gene cluster, and (3) generation of variant libraries via saturation mutagenesis [3].

Non-Pore-Forming Lipid II Binding Studies

Actagardin is specifically indicated for research requiring a lipid II-binding antibiotic that blocks transglycosylation without inducing membrane pore formation. Unlike nisin, which uses lipid II as a docking molecule to form pores that cause rapid membrane depolarization, actagardin and mersacidin bind lipid II to block its incorporation into peptidoglycan, resulting in slow cell lysis without membrane permeabilization [6]. This mechanistic distinction makes actagardin valuable for comparative studies examining the relationship between lipid II binding mode and bactericidal versus bacteriostatic outcomes, and for assays where membrane integrity must be preserved while still inhibiting cell wall biosynthesis [6].

Application

Selection Property

Validation Focus

Type-B lantibiotic reference standard

Non-pore-forming lipid II binding; documented MIC benchmarks for Gram-positive pathogens

Assay condition validation; potency benchmarking against reference strains in antimicrobial screening

C. difficile combination synergy studies

Reported synergistic/additive response with a dual lipid II-targeting partner

Reproducibility of synergy rates in target strain panels; FIC index validation

Semisynthetic scaffold development

Chemically tractable C-terminal derivatization; established biosynthetic gene cluster

Structure-activity relationship studies; derivative potency and toxicity endpoint review

Non-pore-forming lipid II binding studies

Mechanistic differentiation from pore-forming lantibiotics; blockade of transglycosylation without membrane permeabilization

Bacteriostatic vs. bactericidal outcome analysis; membrane integrity assays during cell wall inhibition

• [1] Hindra, Yang D, Teng Q, Dong L-B, Crnovčić I, Huang T, Ge H, Koppermann S, Adhikari B, Zhang Y, Nett M, Müller R, Shen B, Bode HB. A novel microbisporicin producer identified by early dereplication during lantibiotic screening. Biomed Res Int. 2015;2015:419383. doi:10.1155/2015/419383. Table 2. View Source
• [2] Mathur H, O'Connor PM, Hill C, Cotter PD, Ross RP. Analysis of anti-Clostridium difficile activity of thuricin CD, vancomycin, metronidazole, ramoplanin, and actagardine, both singly and in paired combinations. Antimicrob Agents Chemother. 2013 Jun;57(6):2882-2886. doi:10.1128/AAC.00261-13. View Source
• [3] Boakes S, Cortés J, Appleyard AN, Rudd BAM, Dawson MJ. Organization of the genes encoding the biosynthesis of actagardine and engineering of a variant generation system. Mol Microbiol. 2009 Jun;72(5):1126-1136. doi:10.1111/j.1365-2958.2009.06708.x. View Source
• [4] Boakes S, Weiss WJ, Pulse M, Weigel L, Dawson MJ, Cortés J. Antibacterial activity of the novel semisynthetic lantibiotic NVB333 in vitro and in experimental infection models. J Antibiot (Tokyo). 2016 Dec;69(12):850-857. doi:10.1038/ja.2016.47. View Source
• [5] Malabarba A, Landi M, Pallanza R, Cavalleri B. Physico-chemical and biological properties of actagardine and some acid hydrolysis products. J Antibiot (Tokyo). 1985 Nov;38(11):1506-1511. doi:10.7164/antibiotics.38.1506. PMID: 4077731. View Source
• [6] Brötz H, Bierbaum G, Leopold K, Reynolds PE, Sahl H-G. The lantibiotic mersacidin inhibits peptidoglycan synthesis by targeting lipid II. Antimicrob Agents Chemother. 1998 Jan;42(1):154-160. doi:10.1128/AAC.42.1.154. View Source